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Compound of Interest

Compound Name: 1,4-Dimethylpiperazine-2,3-dione

Cat. No.: B1347186

An In-depth Technical Guide on 1,4-
Dimethylpiperazine-2,3-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and potential biological significance of 1,4-
Dimethylpiperazine-2,3-dione. The information is curated for professionals in research and
drug development, with a focus on data clarity and methodological detail.

Core Properties of 1,4-Dimethylpiperazine-2,3-dione

1,4-Dimethylpiperazine-2,3-dione, with the CAS number 59417-06-0, is a derivative of
piperazine.[1][2] Its core structure consists of a six-membered piperazine ring with methyl
groups attached to both nitrogen atoms and two ketone groups at the 2 and 3 positions.[1][2]
The molecular formula for this compound is C6H10N202.[1][3]

Data Presentation: Physical and Chemical
Properties

The following table summarizes the key quantitative data for 1,4-Dimethylpiperazine-2,3-
dione.
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Property Value Source
Molecular Formula C6H10N202 [11[3]
Molecular Weight 142.16 g/mol [1112]14]
CAS Number 59417-06-0 [1][2]
Density 1.169 g/cm3 [1]
Boiling Point 206.5°C at 760 mmHg [1]
Flash Point 81.2°C [1]
Refractive Index 1.491 [1]

Vapor Pressure

0.237 mmHg at 25°C

[1]

XLogP3 -1.20740 [4]

Topological Polar Surface Area  40.6 A2 [2][4]
WWBHDWHAIVWDMT-

InChiKey [2]
UHFFFAOYSA-N

SMILES CN1CCN(C(=0)C1=0)C [2]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.
Below are protocols relevant to the synthesis and analysis of 1,4-Dimethylpiperazine-2,3-
dione.

Synthesis and Purification Workflow

The synthesis of 1,4-Dimethylpiperazine-2,3-dione can be achieved through established
literature methods.[5] A common purification technique involves recrystallization.
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Caption: Workflow for the synthesis and purification of 1,4-Dimethylpiperazine-2,3-dione.
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Detailed Methodologies:

e Synthesis: The synthesis of the titte compound is reported to follow the literature method
described by Haraguchi et al. in 2015.[5][6] Researchers should refer to this publication for
specific reagents, reaction conditions, and stoichiometry.

 Purification by Recrystallization: The crude solid product can be purified by recrystallization
from a dichloromethane solution. This process yields colorless plates of 1,4-
Dimethylpiperazine-2,3-dione that are suitable for X-ray diffraction analysis.[5][7]

Structural and Biological Insights

Crystal Structure

X-ray diffraction studies have revealed that the piperazine-2,3-dione ring of the molecule
adopts a half-chair conformation.[5][6] In its crystalline form, the molecules are linked by weak
C—H---O hydrogen bonds, forming sheets along the (010) plane.[5][6]

Potential Biological Activity of Piperazine Derivatives

Piperazine and its derivatives are known to exhibit a wide range of biological activities and are
found in molecules with antifungal, antibacterial, antimalarial, antipsychotic, antidepressant,
and antitumor properties.[6][7] Specifically, piperazine-2,3-dione derivatives have been
investigated as potential anthelmintic agents and as inhibitors for challenging drug targets like
KRAS G12C.[8][9]

The diagram below illustrates a generalized signaling pathway and the potential role of a
piperazine-based compound as an inhibitor.
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Caption: Potential inhibitory action of a piperazine derivative on a signaling protein.

Safety and Handling

Based on GHS classifications for 1,4-Dimethylpiperazine-2,3-dione, the compound may
cause an allergic skin reaction and serious eye irritation.[2] Standard laboratory safety
protocols should be followed, including the use of personal protective equipment such as
gloves and safety glasses.[10][11]

This guide serves as a foundational resource for professionals engaged in the study and
application of 1,4-Dimethylpiperazine-2,3-dione. The compiled data and methodologies aim
to support further discovery and innovation in the fields of chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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